7-(3-Chloro-2-butenyl)-8-(isopropylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
7-(3-Chloro-2-butenyl)-8-(isopropylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
1164492-73-2
VCID:
VC0415564
InChI:
InChI=1S/C13H17ClN4O2S/c1-7(2)21-13-15-10-9(18(13)6-5-8(3)14)11(19)16-12(20)17(10)4/h5,7H,6H2,1-4H3,(H,16,19,20)/b8-5-
SMILES:
CC(C)SC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C
Molecular Formula:
C13H17ClN4O2S
Molecular Weight:
328.82g/mol
7-(3-Chloro-2-butenyl)-8-(isopropylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 1164492-73-2
Main Products
VCID: VC0415564
Molecular Formula: C13H17ClN4O2S
Molecular Weight: 328.82g/mol
| CAS No. | 1164492-73-2 |
|---|---|
| Product Name | 7-(3-Chloro-2-butenyl)-8-(isopropylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C13H17ClN4O2S |
| Molecular Weight | 328.82g/mol |
| IUPAC Name | 7-[(Z)-3-chlorobut-2-enyl]-3-methyl-8-propan-2-ylsulfanylpurine-2,6-dione |
| Standard InChI | InChI=1S/C13H17ClN4O2S/c1-7(2)21-13-15-10-9(18(13)6-5-8(3)14)11(19)16-12(20)17(10)4/h5,7H,6H2,1-4H3,(H,16,19,20)/b8-5- |
| Standard InChIKey | ONEBECCDGXKVCI-YVMONPNESA-N |
| Isomeric SMILES | CC(C)SC1=NC2=C(N1C/C=C(/C)\Cl)C(=O)NC(=O)N2C |
| SMILES | CC(C)SC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C |
| Canonical SMILES | CC(C)SC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C |
| PubChem Compound | 805877 |
| Last Modified | Nov 11 2021 |
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